Cas no 1286702-33-7 (N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286702-33-7
• MF: C₂₃H₂₅FN₄O₃
• MW: 424.468008756638
• CID: 6278931
• PubChem ID: 52905962
• Update Time: 2025-05-30

N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• VU0627172-1
• N-(4-fluorobenzyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide
• N-[(4-fluorophenyl)methyl]-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
• N-[(4-fluorophenyl)methyl]-2-[4-(4-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• AKOS024486436
• F3407-4625
• 1286702-33-7

• Inchi： 1S/C23H25FN4O3/c1-30-20-8-4-18(5-9-20)21-15-28(26-23(21)27-10-12-31-13-11-27)16-22(29)25-14-17-2-6-19(24)7-3-17/h2-9,15H,10-14,16H2,1H3,(H,25,29)
• InChI Key： XYUQKJDCZVKERT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(CN1C=C(C2C=CC(=CC=2)OC)C(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 424.19106883g/mol
• Monoisotopic Mass: 424.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide

N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide: A Comprehensive Overview

The compound CAS No. 1286702-33-7, also known as N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various cellular pathways. The presence of a fluorophenyl group in this compound suggests potential applications in fluorine-based drug design, where fluorine atoms are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the morpholin ring within the structure contributes to the molecule's rigidity and may play a role in enhancing its binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing. The incorporation of a methoxyphenyl group further enhances the molecule's solubility and stability under physiological conditions.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer progression, making it a potential candidate for anticancer drug development. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing potential applications in treating neurodegenerative diseases.

The structural features of this compound also make it an attractive candidate for further modifications. By altering substituents on the pyrazole ring or modifying the side chains, researchers can explore a wide range of biological activities and optimize the molecule for specific therapeutic applications. Such modifications could lead to the development of more potent and selective drugs with fewer side effects.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These analyses have provided valuable insights into its molecular composition and stereochemistry, ensuring that it meets the rigorous standards required for preclinical testing.

In conclusion, N-(4-fluorophenyl)methyl-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide represents a significant advancement in pyrazole derivative chemistry. Its unique structural features and promising biological activity position it as a valuable tool in drug discovery research. As ongoing studies continue to uncover its full potential, this compound is likely to play a pivotal role in the development of novel therapeutic agents.